Cas no 1385694-79-0 (Methyl 1-(3-Bromophenyl)-4-oxocyclohexanecarboxylate)

• Product Name: Methyl 1-(3-Bromophenyl)-4-oxocyclohexanecarboxylate
• CAS No: 1385694-79-0
• MF: C₁₄H₁₅BrO₃
• MW: 311.171103715897
• MDL: MFCD22423146
• CID: 1057188
• PubChem ID: 74890593
• Update Time: 2025-04-20

Methyl 1-(3-Bromophenyl)-4-oxocyclohexanecarboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 1-(3-Bromophenyl)-4-oxocyclohexanecarboxylate
• Methyl1-(3-Bromophenyl)-4-oxocyclohexanecarboxylate
• METHYL 1-(3-BROMOPHENYL)-4-OXOCYCLOHEXANE-1-CARBOXYLATE
• DB-370651
• AKOS024257257
• DTXSID101166246
• A886208
• CS-0445779
• SY020249
• Cyclohexanecarboxylic acid, 1-(3-bromophenyl)-4-oxo-, methyl ester
• MFCD22423146
• 1385694-79-0

• MDL： MFCD22423146
• Inchi： 1S/C14H15BrO3/c1-18-13(17)14(7-5-12(16)6-8-14)10-3-2-4-11(15)9-10/h2-4,9H,5-8H2,1H3
• InChI Key： YPBHRRTXSHSEHE-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1(C(=O)OC)CCC(CC1)=O

Computed Properties

• Exact Mass: 310.02046g/mol
• Monoisotopic Mass: 310.02046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 43.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes